2-Amino-2-(4-bromophenyl)acetamide

• IUPAC Name: 2-amino-2-(4-bromophenyl)acetamide
• InChI: InChI=1S/C8H9BrN2O/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H2,11,12)
• InChI Key: VRAHHDPULBZDGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)N)N)Br
• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• CAS No.: 950651-22-6

Description

“2-Amino-2-(4-bromophenyl)acetamide” is a chemical compound with the molecular formula C8H9BrN2O. It has a molecular weight of 229.08. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9BrN2O/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H2,11,12). This indicates the presence of a bromophenyl group attached to an acetamide group via a carbon atom.

Scientific Research Applications

Chemoselective Acetylation of Aminophenols

Research by Magadum and Yadav (2018) explores the chemoselective acetylation of 2-aminophenol, an intermediate in antimalarial drug synthesis, using immobilized lipase. This process optimization study reveals the potential of certain acetamide derivatives in the synthesis of pharmaceutically relevant compounds (Magadum & Yadav, 2018).

Synthesis and Antimicrobial Activity

Fahim and Ismael (2019) investigated the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives, leading to the synthesis of compounds with significant antimicrobial activity. This study underscores the utility of brominated acetamide derivatives in developing new antimicrobial agents (Fahim & Ismael, 2019).

Copper-catalyzed Direct Amination

Zhao, Fu, and Qiao (2010) reported a copper-catalyzed direct amination of ortho-functionalized haloarenes, including N-(2-bromophenyl)acetamide derivatives. This method provides a pathway to synthesize ortho-functionalized aromatic amines, demonstrating the chemical versatility of bromophenyl acetamide derivatives in organic synthesis (Zhao et al., 2010).

Enhanced Photocatalytic Degradation of Contaminants

Tao, Liang, Zhang, and Chang (2015) utilized titanium dioxide nanotubes and graphene composites for the efficient degradation of acetaminophen, a common pharmaceutical contaminant. This research highlights the potential environmental applications of acetamide derivatives in enhancing the photocatalytic degradation of harmful substances (Tao et al., 2015).

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that 2-Amino-2-(4-bromophenyl)acetamide may also interact with various cellular targets.

Mode of Action

It’s worth noting that compounds with similar structures have been shown to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects .

Biochemical Analysis

Biochemical Properties

2-Amino-2-(4-bromophenyl)acetamide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to interact with acetylcholinesterase, an enzyme responsible for hydrolyzing acetylcholine in the nervous system . This interaction can inhibit the enzyme’s activity, leading to alterations in nerve signal transmission. Additionally, this compound may interact with other biomolecules, such as receptors and transporters, affecting their function and the overall biochemical pathways they are involved in.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound’s interaction with acetylcholinesterase can lead to changes in neurotransmitter levels, impacting neuronal communication and potentially leading to behavioral changes . Furthermore, this compound may affect oxidative stress levels within cells, influencing the balance between reactive oxygen species and antioxidant defenses .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in their activity and subsequent alterations in biochemical pathways. For instance, its binding to acetylcholinesterase inhibits the enzyme, preventing the breakdown of acetylcholine and resulting in increased levels of this neurotransmitter . This mechanism of action highlights the compound’s potential as a modulator of enzyme activity and its impact on cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under normal storage conditions, but its activity may decrease over extended periods . Long-term exposure to the compound in in vitro or in vivo studies may lead to cumulative effects on cellular processes, such as prolonged enzyme inhibition or sustained changes in gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant biochemical and physiological changes. For example, high doses of this compound may result in toxic effects, such as impaired motor function or behavioral alterations due to excessive inhibition of acetylcholinesterase . Understanding the dosage-dependent effects is crucial for determining the compound’s therapeutic potential and safety profile.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound may undergo biotransformation through processes such as hydroxylation or conjugation, leading to the formation of metabolites that can be further processed or excreted . These metabolic pathways influence the compound’s bioavailability and overall impact on cellular function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions determine the compound’s localization and accumulation in specific cellular compartments . For instance, the compound may be actively transported into neurons, where it can exert its effects on neurotransmitter levels and neuronal signaling.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the synaptic cleft in neurons, where it can interact with acetylcholinesterase and modulate neurotransmitter levels. Understanding the subcellular distribution of the compound provides insights into its mechanism of action and potential therapeutic applications.